Tert-butyl 2-(3-nitrophenoxy)acetate

• IUPAC Name: tert-butyl 2-(3-nitrophenoxy)acetate
• InChI: InChI=1S/C12H15NO5/c1-12(2,3)18-11(14)8-17-10-6-4-5-9(7-10)13(15)16/h4-7H,8H2,1-3H3
• InChI Key: WNJWCWPAYCKXKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1=CC=CC(=C1)[N+](=O)[O-]
• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol

Description

Tert-butyl 2-(3-nitrophenoxy)acetate is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

• Tert-butyl 2-cyano-2(3-chloro-2-nitrophenyl)acetate, a related compound, is used in the synthesis of 3-chloro-2-nitro benzyl cyanide, highlighting its utility in complex chemical syntheses (Jin Dong-yuan, 2009).

Catalytic and Kinetic Studies

• Tert-butyl derivatives, including tert-butyl bromide, have been studied for their kinetic behavior in solvolysis, revealing insights into the reaction mechanisms and catalysis of similar compounds (K. Okamoto & H. Shingu, 1961).

Voltammetric Analysis

• The nitro derivative of synthetic antioxidants similar to tert-butyl 2-(3-nitrophenoxy)acetate has been analyzed using voltammetry, demonstrating its potential for analytical applications in chemistry (J. Chýlková et al., 2016).

Nitration Processes

• Tert-butyl nitrite is used as a nitrating agent, indicating that tert-butyl compounds, including tert-butyl 2-(3-nitrophenoxy)acetate, may have applications in chemoselective nitration processes (D. Koley, O. C Colón, & S. Savinov, 2009).

Radical Pathway Studies

• Tert-butyl compounds are utilized in studying radical pathways in chemical reactions, such as in the oxidation of catechols, which may extend to research involving tert-butyl 2-(3-nitrophenoxy)acetate (T. Ghosh et al., 2014).

Synthesis routes and methods

Procedure details

A mixture of 3 g (21.56 mmol) of 3-nitrophenol, 4.3 g (22 mmol) of tert-butyl bromoacetate, 3.2 g of anhydrous potassium carbonate and 50 ml of acetone is stirred overnight at room temperature. The mixture is filtered and washed with acetone and both the filtrate and the washing product are evaporated to give a yellow oil. The oil is purified on a silica gel chromatography column using an EtOAc/cyclohexane mixture (50/50) as the eluent to give 5 g (92%) of tert-butyl 3-nitrophenoxyacetate (colourless oil). 2 g of Pd/C (10%) are added to a solution of 4.8 g (18.95 mmol) of tert-butyl 3-nitrophenoxyacetate in 20 ml of ethanol and the mixture is hydrogenated overnight at one atmosphere. The catalyst is filtered off. The solvent is evaporated off to give 3.38 g (80%) of tert-butyl 3-amidophenoxyacetate, which is chromatographed on a silica gel column using an EtOAc/cyclohexane mixture (50/50) as the eluent. A mixture of the resulting amine (0.5 g, 2.24 mmol) and 1,2-epoxy-3-phenoxypropane is heated at 70° C. overnight. After cooling, the product is washed with ethanol and the precipitate is filtered off to give 0.6 g of the tert-butyl ester. 0.6 g of this ester and 15 ml of 6 N HCl are mixed overnight at 80° C. The solvent is evaporated off and the residue is washed with an EtOH/CH3CN mixture and then recrystallized from CH3CN to give 0.36 g of a salt with the following characteristics: melting point 138-139° C.; 1H NMR (DMSO-d6) δ 3.82 (m, 2H), 3.96 (m, 4H), 4.06 (m, 1H), 4.72 (s, 2H), 6.88-7.00 (n, 5H Ar), 7.24-7.45 (m, 4H Ar).